![molecular formula C6H2Cl2O4-2 B1241000 2,5-Dichloro-cis,cis-muconate](/img/structure/B1241000.png)
2,5-Dichloro-cis,cis-muconate
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Overview
Description
2,5-dichloro-cis,cis-muconate(2-) is a 2,5-dichloromuconate(2-). It derives from a cis,cis-muconate.
Scientific Research Applications
Biodegradation and Metabolization
Research has shown that 2,5-Dichloro-cis,cis-muconate is a key compound in the degradation of various chlorinated aromatic compounds by bacteria. For instance, Alcaligenes eutrophus JMP 134 metabolizes 3,5-dichlorocatechol with 2,4-Dichloro-cis,cis-muconate as a ring cleavage product (Pieper et al., 1991). Another study on Pseudomonas putida PRS2000 demonstrates that the conversion of 2-chloro-cis,cis-muconate leads to the formation of chloromuconolactones, which are stable at physiological pH (Vollmer et al., 1994). This indicates a unique metabolic pathway in bacteria for dealing with chlorinated compounds.
Enzymatic Activity and Specificity
Various studies focus on the enzymatic reactions involving this compound. For example, Vollmer and Schlömann (1995) found that chloromuconate cycloisomerases can catalyze chloride elimination from this compound and its metabolites, indicating specific enzymatic activity (Vollmer & Schlömann, 1995). Additionally, a purification and characterization study of dichloromuconate cycloisomerase from Alcaligenes eutrophus JMP 134 highlighted the enzyme's specific interaction with different muconates, including this compound (Kuhm et al., 1990).
Environmental Applications
This compound plays a significant role in environmental applications, particularly in the biodegradation of pollutants. Schmidt and Knackmuss (1980) highlighted the conversion of chlorinated muconic acids into maleoylacetic acid, an essential step in the microbial breakdown of certain pollutants (Schmidt & Knackmuss, 1980). This illustrates the potential of this compound in bioremediation and environmental clean-up efforts.
Polymerization and Industrial Applications
From an industrial perspective, this compound is relevant in the synthesis of polymers. Rorrer et al. (2016) discussed the use of muconic acid in the synthesis of unsaturated polyesters, indicating the potential for incorporating this compound into novel polymeric materials (Rorrer et al., 2016).
Properties
Molecular Formula |
C6H2Cl2O4-2 |
---|---|
Molecular Weight |
208.98 g/mol |
IUPAC Name |
(2E,4E)-2,5-dichlorohexa-2,4-dienedioate |
InChI |
InChI=1S/C6H4Cl2O4/c7-3(5(9)10)1-2-4(8)6(11)12/h1-2H,(H,9,10)(H,11,12)/p-2/b3-1+,4-2+ |
InChI Key |
HECLTTZJJYETPR-ZPUQHVIOSA-L |
Isomeric SMILES |
C(=C(/Cl)\C(=O)[O-])\C=C(\Cl)/C(=O)[O-] |
SMILES |
C(=C(C(=O)[O-])Cl)C=C(C(=O)[O-])Cl |
Canonical SMILES |
C(=C(C(=O)[O-])Cl)C=C(C(=O)[O-])Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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